Cas no 2172306-38-4 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxypropanoic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxypropanoic acid
• CAS No: 2172306-38-4
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5835116
• PubChem ID: 165550132
• Update Time: 2025-06-11

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxypropanoic acid
• 2172306-38-4
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-hydroxypropanoic acid
• EN300-1488078

• Inchi： 1S/C24H28N2O6/c1-15(7-6-12-22(28)25-13-21(27)23(29)30)26-24(31)32-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,15,20-21,27H,6-7,12-14H2,1H3,(H,25,28)(H,26,31)(H,29,30)
• InChI Key： IOFDFLLFFCKYAI-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC(NCC(C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxypropanoic acid

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxypropanoic Acid (CAS No. 2172306-38-4): An Overview

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxypropanoic acid (CAS No. 2172306-38-4) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Lys(Ahx)-OH, is a derivative of lysine, a crucial amino acid, and is characterized by its unique structural features and functional groups. The compound's structure includes an Fmoc (fluorenylmethyloxycarbonyl) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the desired sequence and purity of the final product.

The Fmoc protecting group is particularly valuable due to its stability under mild conditions and its ease of removal using secondary amines such as piperidine. This makes 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxypropanoic acid an essential building block in the synthesis of complex peptides and proteins. The presence of the aminohexanoic acid (Ahx) linker further enhances its utility by providing additional flexibility and space between the amino acid residues, which can be crucial for the proper folding and function of the synthesized peptides.

In recent years, 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxypropanoic acid has been extensively studied for its potential applications in drug development. One notable area of research involves its use in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as enhanced stability, bioavailability, and reduced immunogenicity. These peptidomimetics have shown promise in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of Fmoc-Lys(Ahx)-OH in the development of novel antiviral agents. The researchers demonstrated that peptides synthesized using this compound exhibited potent antiviral activity against several strains of influenza virus. The unique structural features of Fmoc-Lys(Ahx)-OH allowed for the precise control of peptide conformation, which was critical for achieving high binding affinity to viral surface proteins.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of Fmoc-Lys(Ahx)-OH in the design of peptidomimetic inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often dysregulated in diseases such as cancer. The researchers found that peptides containing Fmoc-Lys(Ahx)-OH were effective in disrupting specific PPIs, leading to significant anti-proliferative effects in cancer cell lines.

The versatility of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxypropanoic acid extends beyond its use in peptide synthesis. It has also been investigated for its potential as a chiral building block in asymmetric synthesis. Chiral compounds are essential in pharmaceuticals due to their ability to interact selectively with biological targets, leading to improved efficacy and reduced side effects. A study published in Tetrahedron: Asymmetry reported the successful use of Fmoc-Lys(Ahx)-OH as a chiral auxiliary in the enantioselective synthesis of biologically active compounds.

The physical and chemical properties of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxypropanoic acid have been well-characterized through various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into its molecular structure and behavior under different conditions, which is crucial for optimizing its use in various applications.

In conclusion, 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxypropanoic acid (CAS No. 2172306-38-4) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an essential building block for the synthesis of complex peptides and proteins, peptidomimetics, and chiral compounds. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.